Cas no 885270-78-0 (8-CHLORO-2H-CHROMENE-3-CARBONITRILE)

• Product Name: 8-CHLORO-2H-CHROMENE-3-CARBONITRILE
• CAS No: 885270-78-0
• MF: C₁₀H₆ClNO
• MW: 191.613741397858
• CID: 993144
• PubChem ID: 53438629
• Update Time: 2025-04-20

8-CHLORO-2H-CHROMENE-3-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-2H-CHROMENE-3-CARBONITRILE
• DTXSID40701403
• 885270-78-0
• AKOS006285249
• 8-Chloro-2H-1-benzopyran-3-carbonitrile

• Inchi： 1S/C10H6ClNO/c11-9-3-1-2-8-4-7(5-12)6-13-10(8)9/h1-4H,6H2
• InChI Key： KNUGPJWKRXBNEH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C=C(C#N)COC=21

Computed Properties

• Exact Mass: 191.01400
• Monoisotopic Mass: 191.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 2.63938